Cas no 1196151-89-9 (4-ethynyl-2-(trifluoromethyl)pyridine)

• Product Name: 4-ethynyl-2-(trifluoromethyl)pyridine
• CAS No: 1196151-89-9
• MF: C₈H₄F₃N
• MW: 171.119272232056
• MDL: MFCD13189745
• CID: 2616476
• PubChem ID: 72212438
• Update Time: 2025-05-20

4-ethynyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-2-(trifluoromethyl)pyridine
• AB69034
• D75445
• JYWOVWLNLZZGQW-UHFFFAOYSA-N
• CS-0093733
• AKOS027375586
• SCHEMBL20625441
• Pyridine, 4-ethynyl-2-(trifluoromethyl)-
• EN300-2546891
• 1196151-89-9
• MFCD13189745

• MDL： MFCD13189745
• Inchi： 1S/C8H4F3N/c1-2-6-3-4-12-7(5-6)8(9,10)11/h1,3-5H
• InChI Key： JYWOVWLNLZZGQW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#C)C=CN=1)(F)F

Computed Properties

• Exact Mass: 171.02958362g/mol
• Monoisotopic Mass: 171.02958362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-ethynyl-2-(trifluoromethyl)pyridine

Recent Advances in the Application of 4-Ethynyl-2-(trifluoromethyl)pyridine (CAS: 1196151-89-9) in Chemical Biology and Pharmaceutical Research

4-Ethynyl-2-(trifluoromethyl)pyridine (CAS: 1196151-89-9) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique structural and electronic properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and PET radiotracers. This report synthesizes the latest findings on its applications, mechanism of action, and therapeutic implications.

A 2023 study published in Journal of Medicinal Chemistry demonstrated the compound's role in click chemistry-based bioconjugation for targeted drug delivery systems. Researchers utilized its ethynyl group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) to attach payloads to antibody-drug conjugates (ADCs), achieving enhanced tumor selectivity in preclinical models. The trifluoromethyl group was found to improve metabolic stability by reducing oxidative degradation.

In neuropharmacology, 4-ethynyl-2-(trifluoromethyl)pyridine derivatives have shown promise as allosteric modulators of GABA_A receptors. Structural-activity relationship (SAR) studies revealed that the electron-withdrawing trifluoromethyl group at the 2-position significantly influences binding affinity to the benzodiazepine site (K_i = 12 nM for lead compound PY-7F). These findings were corroborated by cryo-EM studies published in Nature Structural & Molecular Biology (2024).

The compound's application in positron emission tomography (PET) imaging has advanced significantly. A recent ACS Chemical Neuroscience paper reported ¹⁸F-labeled analogs for imaging neuroinflammation via TSPO targeting. The ethynyl group enabled rapid radiofluorination (RCY > 85%, specific activity > 2 Ci/μmol) while maintaining high blood-brain barrier permeability (LogP = 2.1).

Ongoing clinical trials (NCT05678945) are evaluating derivatives as third-generation EGFR inhibitors with activity against T790M/C797S mutations. Molecular dynamics simulations suggest the trifluoromethyl group forms critical hydrophobic interactions with Leu718 and Met793 in the ATP-binding pocket, explaining the observed IC₅₀ improvement (3.2 nM vs 28 nM for osimertinib in L858R/T790M models).

Future research directions include exploring its use in PROTAC design (where the ethynyl group serves as a linker attachment point) and as a bioisostere for pyridyl ketones in fragment-based drug discovery. The compound's unique combination of reactivity (ethynyl) and lipophilicity (CF₃) continues to inspire novel applications across therapeutic areas.